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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564

Essential Safety and Handling Guide for 3,4-
Dichloro-1-butene

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, including researchers, scientists, and drug development professionals working with
3,4-Dichloro-1-butene. Given its hazardous properties, adherence to these procedures is
critical to ensure personal safety and environmental protection.

Immediate Safety Information

Chemical Identifier:

e« Name: 3,4-Dichloro-1-butene

e CAS Number: 760-23-6

e Molecular Formula: C4H6CI2[1][2][3]

Potential Hazards: 3,4-Dichloro-1-butene is a hazardous chemical with multiple risk factors:

o Flammability: It is a flammable liquid and vapor, with a flash point of 28°C (82.4°F).[1][3]
Vapors can form explosive mixtures with air and may travel to an ignition source and flash
back.[1][3]
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o Corrosivity: It causes severe skin and eye burns.[1][3][4][5] Contact can lead to blistering and
irreversible eye damage.[1] It is also destructive to the tissues of the mucous membranes

and upper respiratory tract.[3]

o Toxicity: The substance is harmful if swallowed or inhaled.[2][3][4] It may also cause genetic
defects.[2]

e Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[2][3][4]
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3,4-Dichloro-1-butene. The
following table summarizes the required equipment.
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PPE Category

Specification

Rationale

Eye and Face

Chemical safety goggles
compliant with OSHA's 29
CFR 1910.133 or European
Standard EN166. An 8-inch
minimum face shield is also
required.[1][3]

Protects against severe eye
burns and irreversible injury

from splashes.[1][3]

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Double gloving is

Prevents skin burns and

Hand absorption through the skin.[1]
recommended. Consult the
glove manufacturer's 3]
resistance data.[6]
Flame-retardant lab coat and a
chemical-resistant apron. For Protects against skin contact
Body larger quantities or significant and contamination of personal

risk of splashing, a chemical-

resistant suit is advised.[6]

clothing.[1][7]

Respiratory

All work must be conducted in

a certified chemical fume hood.

[6] If vapor concentrations may
exceed exposure limits, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[6]

Prevents inhalation of harmful
vapors that cause severe

respiratory tract irritation.[1]

Footwear

Closed-toe, chemical-resistant

shoes.[6]

Protects feet from potential

spills.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Ventilation: Ensure a certified chemical fume hood is operational before starting any work.[6]
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I

Emergency Equipment: Verify that a safety shower and eyewash station are accessible and
have been recently tested.[1]

Ignition Sources: Remove all sources of ignition (e.g., open flames, hot surfaces, sparks)
from the work area. Use explosion-proof electrical and ventilating equipment.[2][4][5][7]

Tooling: Use only non-sparking tools for all operations.[1][2][4][5]

Static Control: Ground and bond all containers and transfer equipment to prevent static
discharge.[1][2][4][7]

. Handling Procedure:

Don all required PPE as specified in the table above before handling the chemical.

Work with the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.[1][2][3][4]

Avoid breathing vapors, mist, or gas.[1][3][4]

Prevent any contact with eyes, skin, or clothing.[1]

After handling, wash hands and any exposed skin thoroughly. Do not eat, drink, or smoke in
the work area.[1][2][7]

. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][2][3][5]

Keep containers tightly sealed and stored upright to prevent leakage.[3]

Store away from heat, sparks, and open flames.[1][2][5] A refrigerator or flammables cabinet
is recommended.[1][2][5]

Incompatible materials include strong oxidizing agents and strong bases.[2]

. Emergency and First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, also under
the eyelids. Get immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush skin with
plenty of water for at least 15 minutes. Seek immediate medical aid.[1][3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration using a mechanical device. Do
not use mouth-to-mouth resuscitation. Get immediate medical aid.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get immediate
medical aid.[1][3]

. Accidental Release Measures:
Evacuate personnel to a safe area and ensure adequate ventilation.
Remove all sources of ignition.[1][3]

Weatring full PPE, contain the spill using an inert absorbent material (e.g., sand, earth,
vermiculite).[1][3]

Collect the absorbed material using non-sparking tools and place it into a suitable, closed
container for disposal.[1][3]

Prevent the spill from entering drains or waterways.[1][3]

Disposal Plan

Proper disposal of 3,4-Dichloro-1-butene and any contaminated materials is crucial. This
chemical is classified as hazardous waste and must not be disposed of down the drain.[8][9]

1. Waste Collection:

o Container: Use a designated, properly sealed, and compatible hazardous waste container.
The container must remain closed except when adding waste.
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Segregation: Do not mix with other waste streams unless specifically instructed by your
institution's environmental health and safety (EHS) office.

Contaminated Materials: All contaminated items, including gloves, absorbent materials, and
empty containers, must be disposed of as hazardous waste. Empty containers may retain
product residue and are dangerous.[1]

. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "3,4-
Dichloro-1-butene,” and list all components with their approximate percentages.

. Disposal Procedure:
Store the sealed waste container in a designated satellite accumulation area.
Arrange for pickup and disposal through your institution's EHS office.

Adhere to all local, state, and federal regulations for hazardous waste disposal.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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